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Compound of Interest

Compound Name: TCV-309 chloride

Cat. No.: B1139345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacological effects and

mechanisms of TCV-309 chloride, a potent and selective Platelet-Activating Factor (PAF)

antagonist, in preclinical models of Disseminated Intravascular Coagulation (DIC). This

document synthesizes key quantitative data, details established experimental protocols, and

visualizes the underlying signaling pathways and experimental workflows.

Core Concepts: TCV-309 Chloride and its Role in
DIC
Disseminated Intravascular Coagulation is a life-threatening syndrome characterized by

systemic activation of coagulation, leading to widespread microvascular thrombosis,

subsequent consumption of platelets and coagulation factors, and potentially severe

hemorrhage.[1][2] Platelet-Activating Factor (PAF), a potent phospholipid mediator, has been

identified as a key player in the pathogenesis of DIC, particularly in the context of sepsis.[3][4]

TCV-309 chloride is a specific antagonist of the PAF receptor, and has demonstrated

significant therapeutic potential in ameliorating the pathological changes associated with DIC in

various animal models.[5]

Quantitative Pharmacological Data of TCV-309
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The following tables summarize the key in vitro and in vivo pharmacological data for TCV-309,

demonstrating its potency as a PAF antagonist and its efficacy in models of endotoxemia and

DIC.

Table 1: In Vitro Activity of TCV-309

Parameter Species/System IC50 Value Reference

PAF-induced Platelet

Aggregation
Rabbit 33 nM

PAF-induced Platelet

Aggregation
Human 58 nM

[3H]PAF Binding to

Platelet Microsomes
Rabbit 27 nM

Table 2: In Vivo Efficacy of TCV-309 in Rodent Models
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Parameter Animal Model ED50 Value (i.v.) Reference

PAF-induced

Hypotension
Rat 2.7 µg/kg

PAF-induced

Hemoconcentration
Rat 6.4 µg/kg

PAF-induced Death Rat 1.7 µg/kg

PAF-induced Death Mouse 2.1 µg/kg

Anaphylactic Shock-

induced Death
Mouse 2.6 µg/kg

Reversal of PAF-

induced Hypotension
Rat 3.3 µg/kg

Reversal of

Endotoxin-induced

Hypotension

Rat 1.2 µg/kg

Protection from

Endotoxin-induced

Death

Rat 100 µg/kg

Table 3: Efficacy of TCV-309 in a Rat Model of Endotoxin-Induced DIC
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Parameter Treatment Group Result Reference

Platelet Count
TCV-309 (1 mg/kg,

i.v.)

Significantly

ameliorated the

decrease

Plasma Fibrinogen
TCV-309 (1 mg/kg,

i.v.)

Significantly

ameliorated the

decrease

Prothrombin Time

(PT)

TCV-309 (1 mg/kg,

i.v.)

Significantly

ameliorated the

prolongation

Activated Partial

Thromboplastin Time

(APTT)

TCV-309 (1 mg/kg,

i.v.)

Significantly

ameliorated the

prolongation

Fibrin and Fibrinogen

Degradation Products

(FDP)

TCV-309 (1 mg/kg,

i.v.)

Significantly

ameliorated the

increase

Glomerular Fibrin

Deposition

TCV-309 (1 mg/kg,

i.v.)
Inhibited

Plasma Tissue Factor

(TF) Activity

TCV-309 (1 mg/kg,

i.v.)

Significantly

decreased the

increase

Table 4: Efficacy of TCV-309 in a Canine Model of Endotoxin-Induced Shock
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Parameter Treatment Group Result Reference

Wet/Dry Weight Ratio

of the Lung
TCV-309 (1 mg/kg)

Significantly reduced

the increase

Pulmonary Surface

Activity
TCV-309 (1 mg/kg) Augmented

Histologic Lesions in

the Lung
TCV-309 (1 mg/kg) Alleviated

Hypotension TCV-309 Attenuated

Decrease in Cardiac

Output
TCV-309 Attenuated

Decrease in Plasma

Fibrinogen
TCV-309

Significantly

attenuated

Increase in Hematocrit TCV-309
Significantly

attenuated

Increase in Plasma

Lactate
TCV-309

Significantly

attenuated

Experimental Protocols
The most common animal model to study the effects of TCV-309 on DIC is the endotoxin-

induced model in rats. The following is a detailed methodology based on published studies.

Endotoxin-Induced Disseminated Intravascular
Coagulation in Rats
Objective: To induce a state of DIC in rats that mimics the clinical presentation of sepsis-

induced coagulopathy and to evaluate the therapeutic effects of TCV-309.

Materials:

Male Wistar rats (or other specified strain)
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Endotoxin (Lipopolysaccharide from E. coli)

TCV-309 chloride

Saline solution (vehicle)

Anesthetic agent

Catheters for intravenous infusion and blood sampling

Laboratory equipment for hematological and coagulation parameter analysis

Procedure:

Animal Preparation: Rats are anesthetized and catheters are surgically implanted into a

femoral vein for infusion and a carotid artery or jugular vein for blood sampling.

Induction of DIC: A sustained intravenous infusion of endotoxin (e.g., 1 mg/kg over 4 hours)

is administered. Control animals receive a saline infusion.

TCV-309 Administration: TCV-309 is administered intravenously. The timing of administration

can be prophylactic (before endotoxin infusion) or therapeutic (after the onset of DIC). A

common prophylactic dose is 1 mg/kg.

Blood Sampling: Blood samples are collected at baseline and at specified time points during

and after the endotoxin infusion.

Parameter Analysis: The following parameters are measured:

Hematological: Platelet count, hematocrit.

Coagulation: Prothrombin Time (PT), Activated Partial Thromboplastin Time (APTT),

plasma fibrinogen levels.

Fibrinolysis: Fibrin and Fibrinogen Degradation Products (FDP).

Other: Plasma Tissue Factor (TF) activity.
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Histopathology: At the end of the experiment, tissues (e.g., kidneys) can be collected for

histological examination to assess for fibrin deposition in the microvasculature.

Signaling Pathways and Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the key signaling

pathways and experimental procedures described in this guide.
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Caption: PAF Signaling Pathway in Endotoxin-Induced DIC.
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Experimental Setup

Treatment Groups

Experimental Procedure

Data Analysis
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5. Evaluation of TCV-309 Efficacy
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Caption: Experimental Workflow for TCV-309 in a Rat DIC Model.

Conclusion
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TCV-309 chloride has demonstrated significant potential as a therapeutic agent in preclinical

models of disseminated intravascular coagulation. By potently and selectively antagonizing the

Platelet-Activating Factor receptor, TCV-309 effectively mitigates the downstream pathological

consequences of systemic inflammation and coagulation activation. The quantitative data and

experimental protocols outlined in this guide provide a solid foundation for researchers and

drug development professionals working on novel therapies for DIC and other PAF-mediated

inflammatory conditions. Further investigation into the clinical utility of TCV-309 is warranted

based on these promising preclinical findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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